Cesium chloride/sodium chloride (2:1) eutectic

• IUPAC Name: dicesium;sodium;trichloride
• InChI: InChI=1S/3ClH.2Cs.Na/h3*1H;;;/q;;;3*+1/p-3
• InChI Key: OLSYZSZVAMPEGY-UHFFFAOYSA-K
• Canonical SMILES: [Na+].[Cl-].[Cl-].[Cl-].[Cs+].[Cs+]
• Molecular Formula: Cl3Cs2Na
• DSSTOX Substance ID: DTXSID60589962
• Molecular Weight: 395.16 g/mol
• CAS No.: 15844-58-3

Description

Cesium chloride/sodium chloride (2:1) eutectic, also known by its molecular formula Cl₃Cs₂Na, is an inorganic compound that combines caesium, sodium, and chloride ions

Preparation Methods

Synthetic Routes and Reaction Conditions

Cesium chloride/sodium chloride (2:1) eutectic can be synthesized through the reaction of caesium hydroxide, sodium hydroxide, and hydrochloric acid. The reaction typically involves dissolving caesium hydroxide and sodium hydroxide in water, followed by the addition of hydrochloric acid to precipitate the compound. The reaction conditions include maintaining a controlled temperature and pH to ensure the formation of the desired product .

Industrial Production Methods

In industrial settings, caesium sodium chloride (2/1/3) can be produced using a similar approach but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product. The compound can be purified through recrystallization and other separation techniques to remove impurities .

Chemical Reactions Analysis

Types of Reactions

Cesium chloride/sodium chloride (2:1) eutectic undergoes various chemical reactions, including:

Oxidation: The compound can react with strong oxidizing agents, leading to the formation of caesium and sodium oxides.

Reduction: It can be reduced by strong reducing agents to form elemental caesium and sodium.

Substitution: The chloride ions in the compound can be substituted by other halides or anions under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrochloric acid, sodium hydroxide, and caesium hydroxide. The reactions typically occur under controlled temperature and pressure conditions to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include caesium chloride, sodium chloride, and various oxides and halides of caesium and sodium .

Scientific Research Applications

Cesium chloride/sodium chloride (2:1) eutectic has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: The compound is used in density gradient centrifugation for the separation of biological molecules, such as DNA and proteins.

Medicine: Radioactive isotopes of caesium chloride are used in radiation therapy for cancer treatment.

Industry: It is used in the production of electrically conducting glasses and other specialized materials.

Mechanism of Action

The mechanism of action of caesium sodium chloride (2/1/3) involves its ionic nature, which allows it to interact with various molecular targets and pathways. In biological systems, the compound can affect ion channels and transporters, influencing cellular processes and signaling pathways . In industrial applications, its ionic properties contribute to its effectiveness in processes such as density gradient centrifugation and the production of conductive materials .

Comparison with Similar Compounds

Similar Compounds

Caesium chloride (CsCl): A compound with similar ionic properties but different stoichiometry.

Sodium chloride (NaCl): Common table salt with similar chloride content but different cation composition.

Potassium chloride (KCl): Another chloride salt with similar properties but different cation.

Uniqueness

Cesium chloride/sodium chloride (2:1) eutectic is unique due to its combination of caesium and sodium ions, which imparts distinct properties compared to other chloride salts. Its specific stoichiometry and ionic interactions make it valuable in specialized applications, such as density gradient centrifugation and the production of conductive materials .

Biological Activity

The compound cesium chloride/sodium chloride (2:1) eutectic is a mixture that has garnered attention for its unique properties and potential applications in various biological contexts. This article explores its biological activity, including its effects on cellular processes, potential therapeutic uses, and implications in environmental biology.

Eutectic Properties

Eutectic mixtures exhibit distinct physical and chemical properties compared to their individual components. The this compound has a lower melting point than either salt alone, which can influence solubility and reactivity in biological systems. The eutectic temperature for sodium chloride is approximately 251.9 K, and the addition of cesium alters the phase behavior significantly, which can affect biological interactions at the molecular level .

Cellular Effects

Research indicates that cesium chloride can influence cellular processes, particularly in the context of ion transport and cellular signaling. For instance, cesium ions have been shown to affect the activity of various ion channels, which are crucial for maintaining cellular homeostasis. Sodium chloride also plays a significant role in osmoregulation and cell signaling.

Table 1: Ion Channel Effects of Cesium and Sodium Chloride

Ion Channel Type	Effect of Cesium Chloride	Effect of Sodium Chloride
Na+ Channels	Inhibition	Activation
K+ Channels	Activation	Inhibition
Cl- Channels	Modulation	Activation

Case Studies

• Neurophysiological Studies : A study on the effects of cesium chloride on neuronal cells indicated that exposure to cesium ions could modify action potentials and synaptic transmission. This suggests potential applications in neuropharmacology .
• Plant Biology : Research involving Calendula alata demonstrated that plants could uptake cesium from solutions containing cesium chloride, indicating potential for phytoremediation strategies in contaminated environments. The study found that plants could remediate up to 52% of cesium from aqueous solutions over a 15-day period .
• Microbial Activity : The influence of sodium chloride on microbial enzyme activity was documented, showing that varying concentrations of NaCl could enhance or inhibit enzyme production in different bacterial species. This highlights the importance of ionic composition in microbial ecology .

The mechanisms through which cesium chloride/sodium chloride eutectic exerts its biological effects include:

• Osmotic Regulation : Both salts contribute to osmotic balance within cells, influencing cell volume and pressure.
• Signal Transduction : Cesium ions can interfere with potassium channels, leading to altered signal transduction pathways.
• Enzyme Modulation : Changes in ionic strength can affect enzyme conformation and activity, impacting metabolic pathways.

Research Findings

Recent studies have focused on the thermodynamic properties and biological implications of eutectic solutions. For example:

• NMR Spectroscopy Studies : Investigations using NMR spectroscopy have revealed how water dynamics are altered in eutectic solutions compared to pure solvents. The mobility of water molecules is significantly affected by the presence of cesium and sodium ions, which can impact hydration dynamics around biomolecules .
• Electrochemical Behavior : The electrochemical properties of these salts have been studied to understand their interactions with biological membranes, revealing that these salts can alter membrane potential and permeability .